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Compound of Interest

Compound Name: Retaspimycin

Cat. No.: B1249870 Get Quote

Retaspimycin, also known as IPI-504, is a potent inhibitor of Heat Shock Protein 90 (HSP90)

used in laboratory research.[1] Due to its chemical nature and biological activity, it is imperative

that researchers, scientists, and drug development professionals adhere to strict safety and

disposal protocols to protect both personnel and the environment. This guide provides

essential, step-by-step information for the proper handling and disposal of Retaspimycin
waste.

Immediate Safety and Handling Precautions
Before handling Retaspimycin, ensure all required personal protective equipment (PPE) is

worn and that you are working in a designated area with appropriate engineering controls.

Engineering Controls: Use only in areas with appropriate exhaust ventilation, such as a

chemical fume hood.[2] Ensure a safety shower and eye wash station are readily accessible.

[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.[2]

Hand Protection: Use chemically resistant protective gloves.[2]

Body Protection: Wear impervious clothing, such as a lab coat.[2]

Respiratory Protection: If dust or aerosols may be generated, use a suitable respirator.[2]
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Hazard Identification and Summary
Retaspimycin Hydrochloride is classified with specific hazards that dictate its handling and

disposal requirements. The primary hazards are summarized in the table below.

Hazard Class GHS Code Statement
Precautionary
Measures

Acute Toxicity, Oral H302 Harmful if swallowed.

Do not eat, drink, or

smoke when using

this product. Wash

hands thoroughly after

handling. If

swallowed, call a

POISON CENTER or

doctor. Rinse mouth.

[2]

Acute Aquatic Toxicity H400
Very toxic to aquatic

life.

Avoid release to the

environment.[2]

Chronic Aquatic

Toxicity
H410

Very toxic to aquatic

life with long lasting

effects.

Collect spillage. Avoid

release to the

environment.[2]

Retaspimycin Disposal Workflow
The proper disposal route for Retaspimycin waste depends on its form (solid, liquid, sharp)

and contamination level. Follow this workflow to determine the correct disposal stream.
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1. Identify Waste Type

2a. Solid Waste Disposal 2b. Liquid Waste Disposal 2c. Sharps Waste Disposal

3. Final Disposal

Start: Generate
Retaspimycin Waste

Is the waste solid, liquid, or sharp?

Includes: Unused powder,
contaminated gloves, wipes,

vials, pipette tips.

Solid

Includes: Retaspimycin
dissolved in solvents

(e.g., DMSO, ethanol).

Liquid

Includes: Needles and
syringes contaminated

with Retaspimycin.

Sharps

Place in a designated,
sealed, and clearly labeled

'Hazardous Chemical Waste'
container (Solid).

Arrange for pickup by an
approved waste disposal
service for incineration.

Collect in a designated,
sealed, and clearly labeled

'Hazardous Chemical Waste'
container (Liquid).

Segregate by solvent type
(e.g., halogenated vs.

non-halogenated).

Place immediately into a
puncture-proof, designated
'Sharps Waste' container.

Click to download full resolution via product page

Caption: Decision workflow for segregating and disposing of Retaspimycin waste.
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Detailed Disposal Protocols
All disposal actions must comply with institutional policies and local, state, and federal

regulations, such as those from the Environmental Protection Agency (EPA) under the

Resource Conservation and Recovery Act (RCRA).[3][4][5]

Designate a Waste Container: Use a rigid, leak-proof container with a secure lid. The

container must be compatible with the chemical waste.

Label the Container: Clearly label the container with "Hazardous Chemical Waste,"

"Retaspimycin," and the appropriate hazard symbols (e.g., "Toxic," "Environmental

Hazard").

Collect Waste: Place all non-sharp, solid materials contaminated with Retaspimycin into this

container. This includes:

Expired or unused solid Retaspimycin powder.

Contaminated PPE (gloves, disposable lab coats).

Weighing papers, plastic vials, and pipette tips.

Secure and Store: Keep the container sealed when not in use. Store it in a designated,

secure area away from incompatible materials.[2]

Final Disposal: Once the container is full, arrange for its collection by your institution's

Environmental Health and Safety (EHS) office or a certified hazardous waste disposal

company.[2]

Designate a Waste Container: Use a sealable, chemical-resistant container (e.g., a glass or

polyethylene jerry can) designated for liquid hazardous waste.[6]

Segregate Waste Streams: Do not mix incompatible waste streams. Collect Retaspimycin
solutions based on the solvent used. For example, maintain separate containers for

chlorinated and non-chlorinated solvent waste.[6]

Label the Container: Clearly label the container with "Hazardous Chemical Waste," the full

names of all constituents (e.g., "Retaspimycin in DMSO"), their approximate concentrations,
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and relevant hazard symbols.

Collect Waste: Carefully pour or pipette liquid waste into the designated container, avoiding

splashes.

Secure and Store: Keep the container tightly sealed in a well-ventilated area, preferably

within secondary containment to mitigate spills.

Final Disposal: When the container is full, contact your institution's EHS office or an

approved waste contractor for disposal, which typically involves incineration.[7]

Spill and Decontamination Procedures
In the event of a spill, immediate and proper cleanup is critical to prevent exposure and

environmental contamination.

Evacuate and Secure: Alert others in the area and restrict access. Ensure proper ventilation.

Don PPE: Wear the full PPE detailed in Section 1.[2]

Contain the Spill:

For liquid spills: Cover with an absorbent, liquid-binding material (e.g., diatomite, universal

binders).[2]

For solid spills: Carefully moisten the material to avoid generating dust, then gently sweep

or wipe it up.

Collect Spill Debris: Place all contaminated absorbent materials and cleaning supplies into

the designated solid "Hazardous Chemical Waste" container.[2]

Decontaminate Surfaces: Clean the spill area thoroughly with an appropriate solvent or

detergent solution, followed by water. Collect all cleaning materials as hazardous waste.

Report the Spill: Report the incident to your laboratory supervisor and EHS office as required

by institutional policy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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